Cas no 58287-76-6 (4-formyl-N,N-dimethylbenzamide)

• Product Name: 4-formyl-N,N-dimethylbenzamide
• CAS No: 58287-76-6
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD07186279
• CID: 2833470
• PubChem ID: 10559205
• Update Time: 2025-10-29

4-formyl-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-formyl-N,N-dimethylbenzamide
• 4-(N,N-DIMETHYLCARBAMOYL)BENZALDEHYDE
• ALBB-033069
• MFCD07186279
• p-formyl-N,N-dimethylbenzamide
• 4-formyl-N,N-dimethyl-benzamide
• AKOS006228142
• A1-03514
• F88531
• RXRYFFTVFMQTKA-UHFFFAOYSA-N
• 58287-76-6
• BENZAMIDE, 4-FORMYL-N,N-DIMETHYL-
• DB-212792
• SCHEMBL2265317
• Z1068186138
• EN300-1072843
• DTXSID90441680
• ICA28776
• 870-073-9
• DTXCID30392501

• MDL： MFCD07186279
• Inchi： 1S/C10H11NO2/c1-11(2)10(13)9-5-3-8(7-12)4-6-9/h3-7H,1-2H3
• InChI Key： RXRYFFTVFMQTKA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C=O)=CC=1)N(C)C

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-formyl-N,N-dimethylbenzamide

Introduction to 4-formyl-N,N-dimethylbenzamide (CAS No. 58287-76-6)

4-formyl-N,N-dimethylbenzamide, with the chemical formula C₉H₁₁NO₂, is a versatile intermediate in organic synthesis and pharmaceutical research. Its molecular structure, featuring a formyl group and a dimethylamino substituent on a benzene ring, makes it a valuable building block for the development of various bioactive compounds. This compound has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery.

The CAS number 58287-76-6 uniquely identifies this compound in scientific literature and industrial databases, ensuring precise referencing and consistency in research and development. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse chemical modifications, enabling chemists to tailor its properties for specific applications.

In the realm of pharmaceutical research, 4-formyl-N,N-dimethylbenzamide has been explored as a precursor for synthesizing novel therapeutic agents. Its formyl group can participate in condensation reactions to form Schiff bases, which are known for their biological activity. These Schiff bases have shown promise in various pharmacological assays, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have highlighted the importance of such derivatives in developing targeted therapies for chronic diseases.

The dimethylamino group in the molecule contributes to its basicity, making it a useful intermediate in the synthesis of amides and other nitrogen-containing heterocycles. These heterocycles are prevalent in many bioactive molecules, including pharmaceuticals and agrochemicals. The ability to functionalize the benzene ring further enhances its utility, allowing for the creation of structurally diverse compounds with tailored biological activities.

Recent advancements in synthetic methodologies have enabled more efficient preparation of 4-formyl-N,N-dimethylbenzamide. For instance, catalytic oxidation techniques have been employed to introduce the formyl group with high selectivity and yield. Similarly, transition-metal-catalyzed cross-coupling reactions have facilitated the introduction of various substituents at different positions on the benzene ring, expanding the compound's synthetic potential.

The compound's solubility profile has also been a subject of interest. While it exhibits limited solubility in water, it dissolves well in organic solvents such as methanol, ethanol, and dichloromethane. This property is advantageous for various synthetic protocols where solvent selection is critical. Additionally, its stability under standard conditions makes it a reliable reagent for laboratory-scale reactions.

In drug discovery pipelines, 4-formyl-N,N-dimethylbenzamide has been utilized as a scaffold for identifying lead compounds. High-throughput screening (HTS) campaigns have employed derivatives of this compound to identify molecules with desirable pharmacokinetic properties. The formyl group serves as a handle for further derivatization, allowing researchers to optimize potency, selectivity, and metabolic stability.

The benzamide core is particularly relevant in medicinal chemistry due to its prevalence in bioactive molecules. Many approved drugs contain the benzamide moiety, which often contributes to their binding affinity and pharmacological effects. By leveraging 4-formyl-N,N-dimethylbenzamide, researchers can access novel benzamide derivatives with enhanced therapeutic potential.

Computational chemistry has also played a crucial role in understanding the reactivity and properties of 4-formyl-N,N-dimethylbenzamide. Molecular modeling studies have provided insights into its interaction with biological targets, aiding in the design of more effective drug candidates. These computational approaches complement experimental efforts by predicting structural features and predicting binding affinities.

The industrial production of 4-formyl-N,N-dimethylbenzamide has been optimized to meet the demands of pharmaceutical companies. Continuous flow chemistry has emerged as a promising technique for large-scale synthesis, offering improved efficiency and scalability compared to traditional batch processes. Such advancements ensure that researchers have access to sufficient quantities of this valuable intermediate for their studies.

Ethical considerations are also important when working with chemical intermediates like 4-formyl-N,N-dimethylbenzamide. Responsible handling practices must be followed to ensure safety and environmental compliance. This includes proper storage conditions, waste disposal protocols, and adherence to regulatory guidelines governing chemical research.

In conclusion,4-formyl-N,N-dimethylbenzamide (CAS No. 58287-76-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new ways to utilize this compound effectively in drug discovery efforts.